3-(2,5-dioxopyrrolidin-1-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C26H22N4O4S/c1-2-34-20-8-9-21-22(14-20)35-26(28-21)29(16-17-5-4-12-27-15-17)25(33)18-6-3-7-19(13-18)30-23(31)10-11-24(30)32/h3-9,12-15H,2,10-11,16H2,1H3
• InChI Key: VHJACEXJTFSFOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)C4=CC(=CC=C4)N5C(=O)CCC5=O
• Molecular Formula: C26H22N4O4S
• Molecular Weight: 486.5 g/mol
• CAS No.: 895015-86-8

Description

3-(2,5-dioxopyrrolidin-1-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C26H22N4O4S and its molecular weight is 486.55. The purity is usually 95%.
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Scientific Research Applications

Biological and Medicinal Applications

Heterocyclic compounds like pyrimidine, which bear resemblance to the structure of 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide, have been found to have significant biological and medicinal applications. Pyrimidine derivatives, for instance, are known for their biological and medicinal applications, including their roles as exquisite sensing materials and their potential in forming coordination as well as hydrogen bonds, making them suitable as sensing probes (Jindal & Kaur, 2021). The presence of functional chemical groups similar to those in this compound can lead to novel central nervous system (CNS) acting drugs, indicating the significance of such structures in drug discovery (Saganuwan, 2017).

Optical and Electronic Applications

Interestingly, compounds with structural similarities or functional groups related to this compound have been implicated in optical and electronic applications. For instance, quinazoline and pyrimidine derivatives have shown promise in the creation of novel optoelectronic materials due to their incorporation into π-extended conjugated systems and their potential in luminescent elements and image sensors (Lipunova, Nosova, Charushin, & Chupakhin, 2018).